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For researchers in cell signaling, cancer biology, and drug discovery, the accurate detection of

activated Src family kinases (SFKs) is paramount. These non-receptor tyrosine kinases are
pivotal regulators of a myriad of cellular processes, and their aberrant activity is a hallmark of
many cancers. The phosphorylation of a conserved tyrosine residue in the activation loop
(Tyr416 in chicken c-Src, Tyr419 in human c-Src) is a key indicator of their catalytic activity.
Consequently, antibodies targeting this specific phosphorylation event are indispensable tools.
However, the high degree of sequence homology among the nine members of the Src family
presents a significant challenge: antibody cross-reactivity.

This guide provides a comprehensive comparison of commercially available antibodies against
phosphorylated Src kinases, focusing on their cross-reactivity. We will delve into the molecular
basis for this cross-reactivity, present a comparative overview of popular antibodies, and
provide detailed, field-proven protocols for in-house validation, empowering researchers to
select and rigorously validate the best antibody for their specific research needs.
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The Root of Cross-Reactivity: Sequence Homology
in the Activation Loop

The Src family of kinases in humans consists of nine members: Src, Fyn, Yes, Fgr, Lyn, Hck,
Lck, Blk, and Frk.[1] These kinases share a conserved domain structure, including a catalytic
(kinase) domain where the activation loop resides.[1] The amino acid sequence surrounding
the activating phosphorylation site is highly similar across many family members, making it
inherently difficult to generate truly monospecific antibodies.

To illustrate this, let's examine the sequence alignment of the activation loop of human Src
family kinases around the key tyrosine residue:

Kinase UniProt Acc. Activation Loop Sequence
SRC P12931 DLIYTNS
FYN P06241 DLIYTNS
YES P07947 DLIYTNS
FGR P09769 DLIYTNS
LCK P06239 DLIYTNS
LYN P07948 DLIYTNS
HCK P08631 DLIYTNS
BLK P51451 DLIYTSS

As the table clearly shows, the amino acid sequence immediately flanking the phosphorylated
tyrosine is identical for seven of the eight listed Src family members. This high degree of
homology is the primary reason why many antibodies targeting phospho-Src (Tyr419) exhibit
significant cross-reactivity with other family members.

Comparative Overview of Commercially Available
Phospho-Src (Tyr416/419) Antibodies
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While a single, independent, head-to-head comparison of all commercially available phospho-
Src antibodies is not readily available in the scientific literature, we can compile and compare
the information provided by various manufacturers. It is crucial to note that the stated specificity
can vary, and in-house validation remains the gold standard.
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Antibody (Clone/Catalog #) Manufacturer

Stated Specificity and
Cross-Reactivity

Phospho-Src Family (Tyr416)

Cell Signaling Technolo
Antibody #2101 g J i

Detects endogenous levels of
Src only when phosphorylated
at tyrosine 416. May cross-
react with other Src family
members (Lyn, Fyn, Lck, Yes
and Hck) when phosphorylated

at equivalent sites.[2]

Phospho-Src Family (Tyr416)

) Cell Signaling Technology
(D49G4) Rabbit mAb #6943

Detects endogenous levels of
Src only when phosphorylated
at Tyr416. May cross-react
with other Src family members
(Lyn, Fyn, Lck, Yes and Hck)
when phosphorylated at
equivalent sites. May cross-
react with overexpressed
phosphorylated RTKs.[3]

Anti-Src (phospho Tyr416)
antibody (GTX24816)

GeneTex

Based on sequence homology,
this antibody may cross-react
with other Src family members
such as YES1, FYN proteins
when phosphorylated at the

equivalent sites.[4]

Anti-phospho-Src family

) MilliporeSigma
(Tyr416) Antibody, clone 2N8

This region of Src is also highly
conserved in all of the related
Src-family kinases, and thus
prior immunoprecipitation may
be required to identify which
Src family member is being

activated.[5]

Phospho-SRC (Tyr416)
Polyclonal Antibody (PA5-
97366)

Thermo Fisher Scientific

Reacts with Human, Mouse,
Rat. Specificity is not

extensively characterized
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against all Src family members
in the product datasheet.[4]

Disclaimer: This table is a summary of information provided by the manufacturers and is not
based on independent comparative studies. Researchers should always consult the latest
product datasheets for the most up-to-date information.

The Scientist's Responsibility: Rigorous In-House
Validation

Given the inherent potential for cross-reactivity, it is imperative for researchers to perform
thorough in-house validation of any phospho-Src antibody. Here, we provide detailed protocols

for essential validation experiments.

Experimental Workflow for Antibody Validation
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Initial Antibody Screening
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Workflow for phospho-Src antibody validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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